N-(4-Methoxy-3-nitro-phenyl)-isonicotinamide

• Molecular Formula: C13H11N3O4
• Molecular Weight: 273.24 g/mol
• IUPAC Name: N-(4-methoxy-3-nitrophenyl)pyridine-4-carboxamide
• InChI: InChI=1S/C13H11N3O4/c1-20-12-3-2-10(8-11(12)16(18)19)15-13(17)9-4-6-14-7-5-9/h2-8H,1H3,(H,15,17)
• InChI Key: HQMLGAACGOQSPN-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)C2=CC=NC=C2)[N+](=O)[O-]

Description

N-(4-Methoxy-3-nitro-phenyl)-isonicotinamide is a useful research compound. Its molecular formula is C13H11N3O4 and its molecular weight is 273.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4-methoxy-3-nitroaniline (168 mg, 1 mmol) and Isonicotinoyl chloride hydrogen chloride (267 mg, 0.2 M in 1.5 mmol) in pyridine (1 mL) is sealed in a microwave reactor and heated at 100° C. under microwave radiation for 5 mins. Then 1N NaOH aqueous solution is added to the reaction mixture. After stirring at room temperature for several minutes, the mixture is filtered. The solid is washed with H2O and air dried to give 263 mg of the title compound as a yellow solid.